1-Iodo-7-methoxynaphthalen-2-amine

• Molecular Formula: C11H10INO
• Molecular Weight: 299.11 g/mol
• IUPAC Name: 1-iodo-7-methoxynaphthalen-2-amine
• InChI: InChI=1S/C11H10INO/c1-14-8-4-2-7-3-5-10(13)11(12)9(7)6-8/h2-6H,13H2,1H3
• InChI Key: IYFLXGQLZATGPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=CC(=C2I)N

Description

1-Iodo-7-methoxynaphthalen-2-amine is a useful research compound. Its molecular formula is C11H10INO and its molecular weight is 299.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 7-methoxynaphthalen-2-amine (5 g, 29 mmol) and sodium carbonate (6.1 g, 57.6 mmol) in tetrahydrofuran (200 ml) and water (20 ml) was added iodine (7.0 g, 27.67 mmol) in portions at 0° C. The resulting solution was stirred overnight at room temperature and then diluted with water (250 ml), extracted with ethyl acetate (3×200 ml). The combined organic layers were dried over anhydrous magnesium sulfate, filtered, and concentrated under vacuum to give a residue, which was purified by silica gel column chromatography using 5% ethyl acetate in petroleum ether to afford 1-iodo-7-methoxynaphthalen-2-amine as a yellow solid (5.2 g, 60%). (ES, m/z): [M+H]+ 300.1; 1H NMR (300 MHz, CDCl3): δ 7.54 (dd, J=8.7, 5.4 Hz, 2H), 7.30 (d, J=2.4 Hz, 1H), 6.91 (dd, J=8.7, 2.4 Hz, 1H), 6.84 (d, J=8.4 Hz, 1H), 4.04 (br s, 2H), 3.96 (s, 3H).